Cas no 870-10-0 (Methyl 10-oxooctadecanoate)

Methyl 10-oxooctadecanoate is a methyl ester derivative of 10-oxooctadecanoic acid, characterized by a ketone functional group at the 10th carbon position of an 18-carbon chain. This compound is of interest in organic synthesis and industrial applications due to its reactive carbonyl group, which enables further functionalization, such as reduction or condensation reactions. Its ester moiety enhances solubility in organic solvents, facilitating its use as an intermediate in the production of specialty chemicals, surfactants, or lubricants. The structural features of Methyl 10-oxooctadecanoate make it a versatile building block for synthesizing complex molecules in pharmaceuticals, agrochemicals, or polymer chemistry. Its stability under standard conditions ensures reliable handling and storage.
Methyl 10-oxooctadecanoate structure
Methyl 10-oxooctadecanoate structure
Product Name:Methyl 10-oxooctadecanoate
CAS No:870-10-0
MF:C19H36O3
MW:312.48734664917
MDL:MFCD00192310
CID:659823
PubChem ID:543603
Update Time:2025-11-02

Methyl 10-oxooctadecanoate Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid, 10-oxo-, methyl ester
    • methyl 10-oxooctadecanoate
    • 10-ketostearic acid methyl ester
    • 10-Oxo-methylstearinate
    • 10-oxo-octadecanoic acid methyl ester
    • Methyl 10-ketostearate
    • methyl 10-oxostearate
    • methyl 9-oxostearate
    • methyl-10-oxooctadecanoate
    • METHYL10-OXOOCTADECANOATE
    • Methyl 10-oxooctadecanoate #
    • YZQUPDATKHOMLU-UHFFFAOYSA-N
    • D93001
    • DTXSID90337599
    • CS-0457526
    • SCHEMBL9579102
    • BAA84270
    • N-HYDROXY-2-(2-THIENYL)ETHANIMIDAMIDE
    • 870-10-0
    • AS-64379
    • AKOS037645870
    • DB-351748
    • 10-Oxostearic acid methyl ester
    • Methyl 10-oxooctadecanoate
    • MDL: MFCD00192310
    • Inchi: 1S/C19H36O3/c1-3-4-5-6-9-12-15-18(20)16-13-10-7-8-11-14-17-19(21)22-2/h3-17H2,1-2H3
    • InChI Key: YZQUPDATKHOMLU-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCC)CCCCCCCCC(=O)OC

Computed Properties

  • Exact Mass: 312.26600
  • Monoisotopic Mass: 312.26644501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 17
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • XLogP3: 6.1

Experimental Properties

  • PSA: 43.37000
  • LogP: 5.59990

Methyl 10-oxooctadecanoate Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl 10-oxooctadecanoate Pricemore >>

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Additional information on Methyl 10-oxooctadecanoate

Methyl 10-oxooctadecanoate (CAS 870-10-0): Properties, Applications, and Market Insights

Methyl 10-oxooctadecanoate (CAS 870-10-0) is a specialized fatty acid methyl ester that has garnered significant attention in both industrial and research applications. This compound, also known as methyl 10-ketostearate, belongs to the class of oxo fatty acid esters, which are increasingly studied for their unique chemical properties and versatility. With the growing demand for sustainable and bio-based chemicals, Methyl 10-oxooctadecanoate stands out as a compound of interest due to its potential in green chemistry and advanced material synthesis.

The molecular structure of Methyl 10-oxooctadecanoate features an 18-carbon chain with a ketone group at the 10th position, esterified with a methyl group. This configuration imparts distinct reactivity, making it valuable for applications such as lubricant additives, plasticizers, and surfactant intermediates. Researchers have also explored its role in the synthesis of bio-based polymers, aligning with the global shift toward sustainable materials. The compound's compatibility with green solvents and renewable feedstocks further enhances its appeal in eco-conscious industries.

One of the most frequently asked questions about Methyl 10-oxooctadecanoate is its synthesis pathway. Typically, it is derived from the oxidation of oleic acid derivatives, followed by esterification. This process is often optimized for high yield and purity, catering to industries that require stringent quality standards. Another trending topic is its potential in cosmetic formulations, where its emollient properties and stability under varying pH conditions are being investigated. As consumers lean toward clean-label products, Methyl 10-oxooctadecanoate could emerge as a key ingredient in next-generation skincare solutions.

From a market perspective, the demand for Methyl 10-oxooctadecanoate is expected to rise, driven by its applications in biodegradable materials and specialty chemicals. Analysts highlight its role in reducing dependency on petroleum-based products, a critical factor in achieving circular economy goals. Additionally, its use in pharmaceutical excipients and nutraceutical carriers is under exploration, opening new avenues for growth. Companies investing in R&D for this compound are likely to gain a competitive edge as sustainability regulations tighten worldwide.

In conclusion, Methyl 10-oxooctadecanoate (CAS 870-10-0) represents a promising intersection of chemistry and sustainability. Its multifaceted applications, from industrial lubricants to cosmetic innovations, underscore its versatility. As research continues to uncover new uses, this compound is poised to play a pivotal role in the transition toward greener, more efficient chemical solutions. For businesses and researchers alike, staying abreast of developments in oxo fatty acid esters like this one will be crucial for future success.

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